Cas no 30356-59-3 (1,3,5-Triazin-2-amine,N-(4-bromophenyl)-4,6-bis(trichloromethyl)-)

• Product Name: 1,3,5-Triazin-2-amine,N-(4-bromophenyl)-4,6-bis(trichloromethyl)-
• CAS No: 30356-59-3
• MF: C₁₁H₅BrCl₆N₄
• MW: 485.806195020676
• CID: 312962
• PubChem ID: 34965
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine,N-(4-bromophenyl)-4,6-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,N-(4-bromophenyl)-4,6-bis(trichloromethyl)-
• N-(4-bromophenyl)-4,6-bis(trichloromethyl)-1,3,5-triazin-2-amine
• DTXSID80275138
• 30356-59-3

• Inchi： 1S/C11H5BrCl6N4/c12-5-1-3-6(4-2-5)19-9-21-7(10(13,14)15)20-8(22-9)11(16,17)18/h1-4H,(H,19,20,21,22)
• InChI Key： TYDANBVQUSWMGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1N=C(C(Cl)(Cl)Cl)N=C(C(Cl)(Cl)Cl)N=1

Computed Properties

• Exact Mass: 481.78325
• Monoisotopic Mass: 481.782875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 5.9

Experimental Properties

• Density: 1.912
• Boiling Point: 482.9°C at 760 mmHg
• Flash Point: 245.8°C
• Refractive Index: 1.677
• PSA: 50.7